(3R,4R)-3-Methoxyoxan-4-amine hydrochloride
Overview
Description
“(3R,4R)-3-Methoxyoxan-4-amine hydrochloride” is a chemical compound with the molecular formula C6H14ClNO2 and a molecular weight of 167.64 . It is a white solid and is used as a building block in research .
Molecular Structure Analysis
The IUPAC name for this compound is (3r,4r)-3-methoxytetrahydro-2h-pyran-4-amine hydrochloride . The Smiles notation is NC@H[C@H]1OC.Cl .Physical And Chemical Properties Analysis
“this compound” is a white solid . It should be stored at 0-8 °C . More detailed physical and chemical properties are not available in the sources I found.Scientific Research Applications
Synthesis and Biological Evaluation in Hypoglycemic Agents
A study by Boots & Boots (1975) involved the synthesis of carnitine analogs, including 4-dialkylamino-3-hydroxybutyric acid hydrochlorides and methochlorides, by treating tert-butyl 3,4-epoxybutyrate with appropriate amines. These compounds were evaluated for their effect on blood glucose and serum fatty acid levels in rats (Boots & Boots, 1975).
Antineoplastic Agents
Pettit et al. (2003) reported the synthesis and biological evaluation of 3,4-methylenedioxy-5,4'-dimethoxy-3'-amino-Z-stilbene and its hydrochloride, which showed significant activity against various cancer cell lines. The study demonstrated the potential use of these compounds in cancer therapy (Pettit et al., 2003).
Soil Metabolism Studies
Briggs & Ogilvie (1971) investigated the metabolism of 3-chloro-4-methoxyaniline in soil, which is relevant for understanding the environmental behavior of similar compounds. They found that this compound is converted to various products, possibly through a free radical mechanism (Briggs & Ogilvie, 1971).
Development of Hexadentate Ligands
Liu et al. (1993) conducted research on hexadentate N3O3 amine phenol ligands for Group 13 metal ions, which are significant in the field of coordination chemistry and have potential applications in catalysis and material science (Liu et al., 1993).
Practical Synthesis for Bioactive Molecules
Kotian et al. (2005) developed a practical large-scale synthesis method for (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol, which is a valuable intermediate for synthesizing various bioactive molecules (Kotian et al., 2005).
Safety and Hazards
Properties
IUPAC Name |
(3R,4R)-3-methoxyoxan-4-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2.ClH/c1-8-6-4-9-3-2-5(6)7;/h5-6H,2-4,7H2,1H3;1H/t5-,6+;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMWZYPXYPVHLOG-IBTYICNHSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1COCCC1N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@H]1COCC[C@H]1N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1232064-63-9 |
Source
|
| Record name | ||
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1232064-63-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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